Cas no 2097911-70-9 (1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione)

• Product name: 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• CAS No: 2097911-70-9
• MF: C₁₆H₁₅F₃N₂O₄
• MW: 356.296514749527
• CID: 6051864
• PubChem ID: 126851201

1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• AKOS039848241
• 1-[[1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• F6549-7133
• 2097911-70-9
• 1-{[1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• Inchi： 1S/C16H15F3N2O4/c1-25-15-13(18)9(4-10(17)14(15)19)16(24)20-5-8(6-20)7-21-11(22)2-3-12(21)23/h4,8H,2-3,5-7H2,1H3
• InChI Key： HGBDFFBYXYUSBN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(N1CC(CN2C(CCC2=O)=O)C1)=O)F)F)OC

Computed Properties

• Exact Mass: 356.09839145g/mol
• Monoisotopic Mass: 356.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 0.6

Additional information on 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione

Introduction to 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097911-70-9)

1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2097911-70-9, has garnered significant attention due to its unique chemical properties and its role as a building block in the synthesis of more complex molecules. The presence of multiple functional groups, including a trifluoro substituent and a methoxy group on the benzoyl moiety, contributes to its reactivity and makes it a valuable candidate for further chemical investigation.

The molecular framework of this compound consists of a pyrrolidine core linked to an azetidine ring through a methylene group. This structural arrangement imparts specific steric and electronic properties that can be exploited in drug design. The benzoyl group, further modified with the trifluoro and methoxy substituents, enhances the compound's ability to interact with biological targets. Such interactions are crucial for the development of new therapeutic agents that can modulate biological pathways effectively.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity. The trifluoro group in 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is particularly noteworthy for its ability to influence the electronic properties of the molecule. This can lead to stronger interactions with biological receptors, making it an attractive scaffold for drug development.

The compound's azetidine ring is another key feature that contributes to its potential pharmacological activity. Azetidine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of this ring into the molecular structure of 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione suggests that it may exhibit similar properties. Furthermore, the pyrrolidine moiety is known for its presence in many bioactive molecules, further enhancing the compound's potential therapeutic relevance.

The synthesis of 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the trifluoro group and the methoxy substituent on the benzoyl moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve these modifications efficiently.

The compound's potential applications extend beyond its use as a building block in drug synthesis. It has also shown promise in materials science due to its unique electronic properties. Fluorinated aromatic compounds are known for their high thermal stability and resistance to chemical degradation, making them suitable for use in advanced materials such as liquid crystals and organic semiconductors.

In conclusion, 1-{1-(2,4,5-trifluoro-3-methoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097911-70-9) is a multifaceted compound with significant potential in both pharmaceutical chemistry and materials science. Its complex molecular structure and unique functional groups make it an attractive candidate for further research. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.